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Compound of Interest

Compound Name: BR-1

Cat. No.: B1192330

For researchers, scientists, and drug development professionals, the safe handling of
hazardous materials is paramount. This document provides essential, immediate safety and
logistical information for handling liquid Bromine (BR-1), a highly corrosive and toxic chemical.
Adherence to these procedures is critical to ensure personal safety and prevent environmental
contamination.

Immediate Safety Information

Liquid Bromine is a strong oxidizer that can cause severe burns and is fatal if inhaled.[1][2] It is
crucial to handle this chemical with extreme care in a controlled laboratory environment.

Exposure First Aid:
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Exposure Route

Immediate Action

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult or has stopped, provide
artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[3][4]

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing and shoes.[4]
Apply an emollient or anti-bacterial cream to the
irritated skin.[3] Seek immediate medical
attention.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids. Remove contact lenses if
present and easy to do so. Seek immediate

medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
large amounts of water. If the individual is
conscious, have them drink small amounts of
water (240 ml for adults, 120 ml for children) to
dilute the chemical.[5] Seek immediate medical
attention.[3][5]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific procedure being

undertaken should be conducted to determine the appropriate level of PPE. However, the

following table outlines the minimum required PPE for handling liquid Bromine.
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. Specifications and
Body Part Required PPE .
Recommendations

Fluorinated rubber gloves are
recommended for handling
liquid bromine.[4] For aqueous
Hands Chemical-resistant gloves solutions, nitrile or neoprene
gloves are suitable.[4] Always
check the manufacturer's glove

compatibility chart.

Must be worn whenever
_ handling liquid bromine to
Eyes Chemical splash goggles
protect from splashes and

vapors.[4]

A face shield should be worn in

addition to chemical splash
Face Face shield )

goggles to provide a further

layer of protection.[3]

A fully buttoned lab coat made
Body Laboratory coat of a suitable chemical-resistant

material must be worn.[4]

A NIOSH-approved full
facepiece respirator with an
organic vapor/acid gas

) ) cartridge specifically approved

Respiratory Respirator ) )

for Bromine may be required,
especially if there is a risk of
exceeding exposure limits or in

the event of a spill.[6]

Shoes must fully cover the
Feet Closed-toe shoes feet
eet.

Operational Plan: Handling and Storage

Handling:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://ipo.rutgers.edu/rehs/sop/Bromine
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://nj.gov/health/eoh/rtkweb/documents/fs/0252.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

All work with liquid Bromine must be conducted within a certified chemical fume hood.[3][4]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Handle and open containers with care, loosening the closure cautiously.[4]

Use equipment made of compatible materials such as Kynar, Teflon, Monel, Pyrex, or glass.

[4]
Storage:
» Store in a cool, dry, and well-ventilated area designated for corrosive materials.[3][4]
» Keep containers tightly closed and upright to prevent leakage.[4]
e Do not store in direct sunlight or in polyethylene containers.[4]

o Store away from incompatible materials, including reducing agents, alkali metals, powdered
metals, organic materials, and ammonia.[3][4]

Disposal Plan

« All Bromine waste, in its pure form or in solution, must be collected in a designated, sealable,
and compatible hazardous waste container.[7]

e The waste container must be clearly labeled with its contents and associated hazards.[7]

o Store the waste container in a secondary containment vessel within a fume hood, away from
incompatible materials.[3]

o For spills, neutralize with a saturated aqueous solution of sodium thiosulfate before
absorbing with an inert material like vermiculite.[8]

o Dispose of all hazardous waste through your institution's environmental health and safety
office.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://ipo.rutgers.edu/rehs/sop/Bromine
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://ipo.rutgers.edu/rehs/sop/Bromine
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://ipo.rutgers.edu/rehs/sop/Bromine
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://ipo.rutgers.edu/rehs/sop/Bromine
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Bromine-v-03-23-2016.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Bromine-v-03-23-2016.docx
https://ipo.rutgers.edu/rehs/sop/Bromine
https://chamberlandresearch.com/wp-content/uploads/2014/10/chamberland-sop-working-with-bromine.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Preparation of Bromine
Water

Bromine water is a common reagent prepared from liquid Bromine. The following is a general
procedure for its preparation.

Materials:

e Liquid Bromine (Brz)

« Distilled water

¢ Glass bottle with a screw top

e Flask or beaker

e Graduated cylinder

o Appropriate PPE (see table above)

Procedure:

Ensure all work is performed in a certified chemical fume hood.
o Measure the desired volume of distilled water and transfer it to a flask or beaker.

o Carefully measure the required volume of liquid Bromine. For example, to make a dilute
solution, add 0.5 ml of bromine to 100 ml of water.[9]

» Slowly and carefully add the liquid Bromine to the distilled water while gently stirring.
o Transfer the resulting bromine water to a clearly labeled glass bottle with a secure screw top.
» Store the bromine water in a cool, dark, and well-ventilated area.

Workflow for Preparing Bromine Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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